cobalt;[(2R,3S,4R,5S)-5-(5,6-dimethylbenzimidazol-1-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl] [(2R)-1-[3-[(1R,2R,3R,4Z,7S,9Z,12S,14Z,17S,18S,19R)-2,13,18-tris(2-amino-2-oxoethyl)-7,12,17-tris(3-amino-3-oxopropyl)-3,5,8,8,13,15,18,19-octamethyl-2,7,12,17-tetrahydro-1H-corrin-21-id-3-yl]propanoylamino]propan-2-yl] phosphate;hydrate
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Overview
Description
Injectable form of VITAMIN B 12 that has been used therapeutically to treat VITAMIN B 12 DEFICIENCY.
Scientific Research Applications
Synthesis and Characterization
Cobalt complexes have been extensively studied for their synthesis and structural characterization. For example, Meilert et al. (2004) explored the synthesis of complex spiroketals using cobalt compounds, focusing on their stereo- and enantioselectivity. This research contributes to the understanding of complex molecular synthesis involving cobalt (Meilert, Pettit, & Vogel, 2004). Similarly, Rao et al. (2015) synthesized a series of novel cobalt(II) complexes with biologically active pyridyl-tetrazole ligands, demonstrating the versatility of cobalt in forming diverse molecular structures (Rao, Krishna, & Rao, 2015).
Crystal Structure Analysis
The determination of crystal structures is another key area of cobalt complex research. Balayiannis et al. (1999) examined the crystal structure of diastereomeric compounds involving cobalt, providing insights into the cis and trans orientations of substituents in these compounds (Balayiannis, Argiris, Papaioannou, & Kavounis, 1999).
Biological Interactions
Cobalt complexes also show promising interactions with biological molecules. The research by Hřebabecký et al. (2006) highlights the construction of novel conformationally locked carbocyclic nucleosides derived from cobalt complexes, which are significant for biomedical applications (Hřebabecký, Masojídková, Dračínský, & Holý, 2006).
Coordination Chemistry
Studies in coordination chemistry involving cobalt are extensive. Ramírez-Trejo et al. (2010) synthesized coordination compounds from cobalt and reported their complex electronic spectra, highlighting the unique electronic properties of cobalt complexes (Ramírez-Trejo, Flores‐Parra, Peña-Hueso, Mijangos, Contreras, & Barba-Behrens, 2010).
Materials Science and Catalysis
Cobalt complexes have applications in materials science and catalysis. Oki et al. (2007) investigated the synthesis of a cobalt(II) phosphate with a channel structure, revealing its potential for materials science applications (Oki, Zeller, Reynolds, Qiu, & Hunter, 2007). Furthermore, Xu et al. (2020) synthesized cobalt-based metal-organic frameworks, demonstrating their potential as n-type semiconductors (Xu, Ou, & Zhang, 2020).
Properties
Molecular Formula |
C62H90CoN13O15P-2 |
---|---|
Molecular Weight |
1347.4 g/mol |
IUPAC Name |
cobalt;[(2R,3S,4R,5S)-5-(5,6-dimethylbenzimidazol-1-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl] [(2R)-1-[3-[(1R,2R,3R,4Z,7S,9Z,12S,14Z,17S,18S,19R)-2,13,18-tris(2-amino-2-oxoethyl)-7,12,17-tris(3-amino-3-oxopropyl)-3,5,8,8,13,15,18,19-octamethyl-2,7,12,17-tetrahydro-1H-corrin-21-id-3-yl]propanoylamino]propan-2-yl] phosphate;hydrate |
InChI |
InChI=1S/C62H90N13O14P.Co.H2O/c1-29-20-39-40(21-30(29)2)75(28-70-39)57-52(84)53(41(27-76)87-57)89-90(85,86)88-31(3)26-69-49(83)18-19-59(8)37(22-46(66)80)56-62(11)61(10,25-48(68)82)36(14-17-45(65)79)51(74-62)33(5)55-60(9,24-47(67)81)34(12-15-43(63)77)38(71-55)23-42-58(6,7)35(13-16-44(64)78)50(72-42)32(4)54(59)73-56;;/h20-21,23,28,31,34-37,41,52-53,56-57,76,84H,12-19,22,24-27H2,1-11H3,(H15,63,64,65,66,67,68,69,71,72,73,74,77,78,79,80,81,82,83,85,86);;1H2/p-2/t31-,34-,35-,36-,37+,41-,52-,53-,56-,57+,59-,60?,61+,62+;;/m1../s1 |
InChI Key |
ITFLMCXLENHUAD-APGYABSMSA-L |
Isomeric SMILES |
CC1=CC2=C(C=C1C)N(C=N2)[C@@H]3[C@@H]([C@@H]([C@H](O3)CO)OP(=O)([O-])O[C@H](C)CNC(=O)CC[C@@]\4([C@H]([C@@H]5[C@]6([C@@]([C@@H](C(=N6)/C(=C\7/C([C@@H](C(=N7)/C=C\8/C([C@@H](C(=N8)/C(=C4\[N-]5)/C)CCC(=O)N)(C)C)CCC(=O)N)(C)CC(=O)N)/C)CCC(=O)N)(C)CC(=O)N)C)CC(=O)N)C)O.O.[Co] |
Canonical SMILES |
CC1=CC2=C(C=C1C)N(C=N2)C3C(C(C(O3)CO)OP(=O)([O-])OC(C)CNC(=O)CCC4(C(C5C6(C(C(C(=N6)C(=C7C(C(C(=N7)C=C8C(C(C(=N8)C(=C4[N-]5)C)CCC(=O)N)(C)C)CCC(=O)N)(C)CC(=O)N)C)CCC(=O)N)(C)CC(=O)N)C)CC(=O)N)C)O.O.[Co] |
Synonyms |
Hydroxo-Cobalamin Hydroxocobalamin Hydroxycobalamin |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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